Cas no 24163-98-2 (2,6,10-Dodecatrien-1-ol, 3,7,11-trimethyl-, acetate, (E,Z)-)

• Product Name: 2,6,10-Dodecatrien-1-ol, 3,7,11-trimethyl-, acetate, (E,Z)-
• CAS No: 24163-98-2
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 238597
• PubChem ID: 1551481
• Update Time: 2025-04-19

2,6,10-Dodecatrien-1-ol, 3,7,11-trimethyl-, acetate, (E,Z)- Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Dodecatrien-1-ol, 3,7,11-trimethyl-, acetate, (E,Z)-
• SCHEMBL806725
• FEMA No. 4213, (2E,6Z)-
• UNII-M3CY8SFI62
• M3CY8SFI62
• 2,6,10-Dodecatrien-1-ol, 3,7,11-trimethyl-, 1-acetate, (2E,6Z)-
• Q27283432
• trans-2-cis-6-farnesyl acetate
• Farnesyl acetate, (2E,6Z)-
• (E,Z)-farnesyl acetate
• 24163-98-2
• (2E,6Z)-Farnesyl Acetate
• (2E,6Z)-farnesol acetate

• Inchi： 1S/C17H28O2/c1-14(2)8-6-9-15(3)10-7-11-16(4)12-13-19-17(5)18/h8,10,12H,6-7,9,11,13H2,1-5H3/b15-10-,16-12+
• InChI Key： ZGIGZINMAOQWLX-RWIOWDNPSA-N
• SMILES： O(C(C)=O)C/C=C(\C)/CC/C=C(/C)\CC/C=C(\C)/C

Computed Properties

• Exact Mass: 282.2196
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53